Cas no 118292-15-2 (6-O-Acetylscandoside)

• Product Name: 6-O-Acetylscandoside
• CAS No: 118292-15-2
• MF: C₁₈H₂₄O₁₂
• MW: 432.375967025757
• CID: 2100815
• PubChem ID: 897
• Update Time: 2025-04-21

6-O-Acetylscandoside Chemical and Physical Properties

Names and Identifiers

• 6-O-Acetylscandoside
• (1S,4aS,5R,7aS)-5-(Acetyloxy)-1-(beta-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-7-(hydroxymethyl)-cyclopenta[c]pyran-4-carboxylic acid
• DB-089005
• 85461-03-6
• AB02322
• DB-044584
• 2-acetamido-2-deoxy-beta-d-glucopyranosyl amine
• 151167-15-6
• 118292-15-2
• SCHEMBL14426667
• 2-ACETAMIDO-1-AMINO-1,2-DIDEOXY-B-D-GLUC OPYRANOSE
• DB-114619
• 2-Acetamido-2-deoxy-beta-D-glucopyranosylamine, 97% (HPLC)
• DB-113678
• SCHEMBL23635309
• AKOS030212724
• AKOS040736204
• (1S,4aS,5R,7aS)-5-acetyloxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid
• FA146188

• Inchi： 1S/C18H24O12/c1-6(21)28-9-2-7(3-19)11-12(9)8(16(25)26)5-27-17(11)30-18-15(24)14(23)13(22)10(4-20)29-18/h2,5,9-15,17-20,22-24H,3-4H2,1H3,(H,25,26)
• InChI Key： DKSJVXMWGQVIEW-UHFFFAOYSA-N
• SMILES： CC(OC1C2C(C(=O)O)=COC(C2C(CO)=C1)OC1C(O)C(O)C(O)C(CO)O1)=O

Computed Properties

• Exact Mass: 220.10592162g/mol
• Monoisotopic Mass: 220.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (150 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides